Cas no 2229301-82-8 (methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate)

• Product Name: methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate
• CAS No: 2229301-82-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6162823
• PubChem ID: 165703875
• Update Time: 2025-07-18

methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate
• methyl 2-hydroxy-5-[1-(hydroxymethyl)cyclopropyl]benzoate
• 2229301-82-8
• EN300-1799458

• Inchi： 1S/C12H14O4/c1-16-11(15)9-6-8(2-3-10(9)14)12(7-13)4-5-12/h2-3,6,13-14H,4-5,7H2,1H3
• InChI Key： CYUXVYZWOOXEAH-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=C(C(=O)OC)C=2)O)CC1

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate

Introduction to Methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate (CAS No. 2229301-82-8)

Methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate, identified by the CAS number 2229301-82-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural motif, combines a benzoate moiety with a cyclopropyl group and a hydroxymethyl substituent, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural composition of methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate imparts distinct chemical properties that make it intriguing for various applications. The presence of both hydroxyl and carboxylate functional groups enhances its reactivity, allowing for diverse chemical modifications and interactions. These features are particularly valuable in the development of novel therapeutic agents, where precise molecular interactions are crucial for efficacy and selectivity.

In recent years, there has been growing interest in the synthesis and characterization of heterocyclic compounds that incorporate cyclopropyl groups. The cyclopropyl moiety is known for its ability to enhance metabolic stability and binding affinity, making it a desirable feature in drug candidates. The incorporation of this group into the benzoate backbone of methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate suggests potential benefits in terms of pharmacokinetic properties and target engagement.

The hydroxymethyl substituent further contributes to the compound's versatility, enabling various derivatization strategies that can fine-tune its biological activity. This functional group is commonly found in many biologically active molecules, where it serves as a key interaction point with biological targets. The combination of these features makes methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate a compound of considerable interest for medicinal chemists.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been employed to identify promising scaffolds for further development. The structural features of methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate have been found to be compatible with several pharmacophoric models, suggesting multiple avenues for therapeutic intervention.

In addition to its potential as a drug candidate, methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate may also find applications in the synthesis of advanced materials and functional polymers. The unique reactivity of its functional groups allows for the creation of complex molecular architectures, which could be useful in various industrial applications. The ability to modify its structure further enhances its utility as a building block for more complex chemical systems.

The synthesis of methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate presents both challenges and opportunities for synthetic chemists. The need to introduce multiple functional groups in a regioselective manner requires careful planning and execution. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly useful in achieving the desired molecular architecture.

The biological evaluation of methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate has been ongoing, with initial studies focusing on its interaction with various biological targets. Preliminary results suggest that this compound exhibits interesting pharmacological properties, which warrant further investigation. These studies often involve collaboration between synthetic chemists and biologists to ensure comprehensive characterization and understanding of the compound's behavior.

The future prospects for methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate are promising, with several potential directions for research and development. Further optimization of its structure may lead to enhanced potency and selectivity, making it a more viable candidate for therapeutic use. Additionally, exploring its potential applications in other fields, such as materials science and agrochemicals, could open up new avenues for innovation.

In conclusion, methyl 2-hydroxy-5-1-(hydroxymethyl)cyclopropylbenzoate (CAS No. 2229301-82-8) is a structurally unique and versatile compound with significant potential in pharmaceutical research and beyond. Its combination of reactive functional groups and favorable physicochemical properties makes it an attractive molecule for further exploration. As our understanding of its properties continues to grow, so too will its potential applications across various scientific disciplines.